Cas no 1805750-27-9 (4-(2-Bromopropanoyl)-2-methylmandelic acid)

• Product Name: 4-(2-Bromopropanoyl)-2-methylmandelic acid
• CAS No: 1805750-27-9
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4797170
• Update Time: 2025-06-26

4-(2-Bromopropanoyl)-2-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-2-methylmandelic acid

• Inchi： 1S/C12H13BrO4/c1-6-5-8(10(14)7(2)13)3-4-9(6)11(15)12(16)17/h3-5,7,11,15H,1-2H3,(H,16,17)
• InChI Key： USPMHQXOTFPVKU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(C(=O)O)O)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 4-(2-Bromopropanoyl)-2-methylmandelic acid

4-(2-Bromopropanoyl)-2-methylmandelic acid (CAS No. 1805750-27-9): An Emerging Compound in Medicinal Chemistry

4-(2-Bromopropanoyl)-2-methylmandelic acid (CAS No. 1805750-27-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its brominated and methylated functionalities, has been the subject of extensive research, particularly in the areas of enzyme inhibition and anti-inflammatory activity.

The molecular structure of 4-(2-Bromopropanoyl)-2-methylmandelic acid consists of a substituted mandelic acid core with a 2-bromopropanoyl group attached to the aromatic ring. The presence of the bromine atom and the methyl group imparts specific chemical properties that make this compound an interesting candidate for various biological studies. The bromine atom, known for its electron-withdrawing effect, can influence the compound's reactivity and binding affinity to target proteins, while the methyl group can enhance lipophilicity and improve cellular uptake.

Recent studies have explored the enzymatic inhibition properties of 4-(2-Bromopropanoyl)-2-methylmandelic acid. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific serine protease, which is implicated in various inflammatory diseases. The researchers found that the brominated moiety plays a crucial role in the binding mechanism, forming key interactions with the enzyme's active site. This finding suggests that 4-(2-Bromopropanoyl)-2-methylmandelic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its enzymatic inhibition properties, 4-(2-Bromopropanoyl)-2-methylmandelic acid has shown promise in anti-inflammatory applications. A study conducted by a team of researchers at a leading pharmaceutical institute reported that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory effects were attributed to its ability to modulate key signaling pathways involved in the inflammatory response, such as NF-κB and MAPK pathways. These findings highlight the potential of 4-(2-Bromopropanoyl)-2-methylmandelic acid as a therapeutic agent for treating inflammatory conditions.

The synthesis of 4-(2-Bromopropanoyl)-2-methylmandelic acid has also been an area of active research. Several synthetic routes have been developed to produce this compound efficiently and on a larger scale. One commonly used method involves the reaction of 2-bromopropionyl chloride with 4-hydroxy-3-methylbenzoic acid followed by esterification and hydrolysis steps. The optimization of these synthetic pathways is crucial for ensuring high yields and purity, which are essential for further biological evaluations.

From a pharmacological perspective, 4-(2-Bromopropanoyl)-2-methylmandelic acid has been evaluated for its safety and efficacy in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. Additionally, pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are important considerations for drug design and formulation.

In conclusion, 4-(2-Bromopropanoyl)-2-methylmandelic acid (CAS No. 1805750-27-9) represents an exciting advancement in medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable compound for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for treating various diseases.